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Compound of Interest

Compound Name: 4-Hydroxy-2-Butanone

Cat. No.: B7770392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 4-Hydroxy-2-Butanone, a

versatile ketone with applications in various scientific fields. This document details its

nomenclature, chemical and physical properties, and key synthetic methodologies, presenting

a valuable resource for professionals in research, and drug development.

Nomenclature and Identification
4-Hydroxy-2-Butanone is known by a variety of synonyms and alternative names in scientific

literature and chemical databases. A comprehensive list of these identifiers is crucial for

accurate literature searches and unambiguous communication.
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Identifier Type Value

IUPAC Name 4-hydroxybutan-2-one

CAS Number 590-90-9[1][2][3]

Molecular Formula C4H8O2[1][2]

Synonyms

2-Hydroxyethyl methyl ketone[4], 3-Ketobutan-

1-ol, 3-Oxo-1-butanol[5], 4-Butanol-2-one[6], 4-

hydroxy butanone[7], Acetol[8],

Methylolacetone[6], Monomethylolacetone[6]

Other Identifiers

EC Number: 209-693-6[9], MDL Number:

MFCD00059005[2][9], PubChem CID:

111509[5], ChEBI ID: 41268[5], DrugBank ID:

DB04094[5]

Physicochemical Properties
The following table summarizes the key quantitative physical and chemical properties of 4-
Hydroxy-2-Butanone.

Property Value

Molecular Weight 88.11 g/mol [1][2][9]

Boiling Point 73-76 °C at 12 mmHg[4][10]

Density 1.023 g/mL at 25 °C[4][10]

Refractive Index n20/D 1.430[4]

pKa 14.43 ± 0.10 (Predicted)[6]

Water Solubility Miscible[6][10]

Appearance Colorless to pale yellow liquid[6]
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This section details the primary methodologies for the synthesis of 4-Hydroxy-2-Butanone.

Synthesis via Aldol Condensation of Acetone and
Formaldehyde
The traditional and most common method for synthesizing 4-Hydroxy-2-Butanone is through

the aldol condensation of acetone and formaldehyde.[2] This reaction is typically base-

catalyzed. A more recent development is a catalyst-free synthesis under supercritical

conditions.[7]

Traditional Base-Catalyzed Method:

Reactants: Acetone and formaldehyde.

Catalyst: Dilute alkali solution (e.g., ~5% NaOH).[11]

Reaction Conditions: The reaction is typically carried out with a large excess of acetone

(e.g., a 30:1 ratio of acetone to formaldehyde) to minimize the self-polymerization of

formaldehyde.[11]

Workup and Purification: The product is purified by distillation. However, this method can

lead to the formation of by-products like butenone upon redistillation and generates a

significant amount of alkaline wastewater.[11]

Catalyst-Free Synthesis in Supercritical Acetone:

Reactants: Acetone and formaldehyde.

Reaction Conditions: The reaction is performed in supercritical acetone, which acts as both a

reagent and a solvent.[7] Optimal conditions have been reported as 270 °C and 21 MPa with

a detention time of 4.52 minutes.[7]

Advantages: This method achieves a high conversion of formaldehyde (up to 100%) and a

good yield of 4-Hydroxy-2-Butanone (up to 73.8%) without the need for a catalyst,

simplifying product purification and reducing waste.[7]

Synthesis via Oxidation of 1,3-Butanediol
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An alternative synthetic route to 4-Hydroxy-2-Butanone involves the oxidation of 1,3-

butanediol.

Reactants: 1,3-Butanediol and an oxidizing agent.

Oxidizing Agent: Hydrogen peroxide (25-35% mass concentration) is a common and

environmentally friendly choice.[3]

Catalyst: Tungstates, such as sodium tungstate, are effective catalysts for this oxidation.[3]

Reaction Procedure (based on patent CN106631732A):[3]

Charge a reaction vessel with 1,3-butanediol, the catalyst, water, and a water entrainer

(e.g., n-hexane).

Heat the mixture to 60-75 °C with stirring.

Slowly add the hydrogen peroxide solution dropwise while simultaneously removing water

by distillation.

Monitor the reaction progress (e.g., by gas chromatography) until the concentration of 1,3-

butanediol is below 5% of the initial amount.

Stop the addition of hydrogen peroxide and continue stirring for 0.5-1.5 hours.

Distill off the water entrainer.

Reduce the temperature to 60-65 °C and distill the product to obtain 4-Hydroxy-2-
Butanone.

Advantages: This method is reported to have high product purity and the only by-product is

water, making the post-reaction treatment straightforward and minimizing pollution.[3]

Analytical Protocol: Gas Chromatography (GC)
Gas chromatography is a standard technique for analyzing the purity of 4-Hydroxy-2-
Butanone and monitoring reaction progress.
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Column: A common choice is a polar capillary column, such as a wax-type column (e.g., HP-

INNOWax).

Injector and Detector Temperatures: Typically set around 220-250 °C.

Oven Temperature Program: An example program involves holding the temperature at 60-70

°C for a few minutes, then ramping up to a higher temperature (e.g., 220-250 °C) to elute all

components.

Carrier Gas: Helium or hydrogen are commonly used.

Visualizations
The following diagrams illustrate the logical workflows for the synthesis of 4-Hydroxy-2-
Butanone.
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Caption: Workflow for the synthesis of 4-Hydroxy-2-Butanone via Aldol Condensation.
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Caption: Workflow for the synthesis of 4-Hydroxy-2-Butanone via Oxidation of 1,3-Butanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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